Cas no 2097896-24-5 (4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine)

• Product Name: 4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine
• CAS No: 2097896-24-5
• MF: C₁₇H₁₇F₂N₃O₂
• MW: 333.332590818405
• CID: 6303644
• PubChem ID: 121162534
• Update Time: 2025-07-01

4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine
• AKOS032457809
• 2097896-24-5
• F6479-5974
• (2,4-difluorophenyl)-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]methanone
• (2,4-difluorophenyl)(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
• 4-{[1-(2,4-difluorobenzoyl)piperidin-4-yl]oxy}-2-methylpyrimidine

• Inchi： 1S/C17H17F2N3O2/c1-11-20-7-4-16(21-11)24-13-5-8-22(9-6-13)17(23)14-3-2-12(18)10-15(14)19/h2-4,7,10,13H,5-6,8-9H2,1H3
• InChI Key： AUCSAMRVPMSZLE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(N1CCC(CC1)OC1C=CN=C(C)N=1)=O)F

Computed Properties

• Exact Mass: 333.12888312g/mol
• Monoisotopic Mass: 333.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.3Ų

Additional information on 4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine

4-{1-(2,4-Difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine: A Comprehensive Overview

4-{1-(2,4-Difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine, also known by its CAS registry number 2097896-24-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design. The molecule features a pyrimidine ring system substituted with a methyl group at position 2 and a piperidinyl oxy group at position 4. The piperidine ring is further substituted with a 2,4-difluorobenzoyl group at position 1, adding complexity and functional diversity to the structure.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, acylations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient construction of such intricate structures. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the piperidine ring while maintaining high yields and purity. The incorporation of fluorine atoms in the benzoyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its bioavailability.

From a pharmacological perspective, 4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine has shown promising activity in preclinical studies targeting various disease states. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key inflammatory pathways such as COX-2 and NF-κB. Additionally, the compound has exhibited selective inhibition against certain kinases involved in cancer progression, making it a candidate for anticancer drug development.

The structural uniqueness of this compound also lends itself to applications in materials science. Its rigid pyrimidine core and fluorinated substituents make it a potential candidate for use in organic electronics or as a building block for advanced materials. Researchers have explored its ability to form self-assembled monolayers and its role in enhancing the performance of organic semiconductors.

In terms of safety and toxicity profiles, recent toxicological studies have indicated that 4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine demonstrates low acute toxicity in animal models. However, long-term toxicity studies are still underway to fully assess its safety profile for therapeutic applications.

The development of this compound has been facilitated by advancements in computational chemistry and high-throughput screening techniques. Computational models have been employed to predict its binding affinities to various biological targets, guiding optimization efforts towards improved potency and selectivity.

In conclusion, 4-{1-(2,4-difluorobenzoyl)piperidin-4-yloxy}-2-methylpyrimidine (CAS No: 2097896-24-5) represents a multifaceted compound with broad implications across chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a valuable asset in drug discovery and materials science. Continued exploration into its properties will undoubtedly unlock further applications and contribute to scientific progress.